![molecular formula C21H16N4O5S2 B6280408 3-[2-(2,1,3-benzothiadiazole-4-sulfonamido)-2-phenylacetamido]benzoic acid CAS No. 1094869-00-7](/img/no-structure.png)
3-[2-(2,1,3-benzothiadiazole-4-sulfonamido)-2-phenylacetamido]benzoic acid
Overview
Description
The compound “3-[2-(2,1,3-benzothiadiazole-4-sulfonamido)-2-phenylacetamido]benzoic acid” is a complex organic molecule. It contains a benzothiadiazole core, which is a bicyclic molecule composed of a benzene ring fused to a 1,2,5-thiadiazole . The molecule also contains a phenylacetamido group and a benzoic acid group .
Molecular Structure Analysis
The benzothiadiazole core of the molecule is planar, with N-N and S-N distances indicative of multiple bond character . The molecule also contains a phenylacetamido group and a benzoic acid group, which likely contribute to the overall molecular structure .Chemical Reactions Analysis
Benzothiadiazole undergoes the standard chemistry of aromatic compounds, readily forming nitro and chloro derivatives . Under reducing conditions, benzothiadiazoles can be converted back to the 1,2-diaminobenzene compounds from which they were prepared .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-[2-(2,1,3-benzothiadiazole-4-sulfonamido)-2-phenylacetamido]benzoic acid' involves the reaction of 2-phenylacetic acid with thionyl chloride to form 2-phenylacetyl chloride. This intermediate is then reacted with 2-aminobenzoic acid to form 2-[2-(2-aminobenzoic acid)-2-phenylacetamido]benzoic acid. The benzothiadiazole-4-sulfonamide group is then introduced by reacting the intermediate with 2,1,3-benzothiadiazole-4-sulfonamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The final step involves the deprotection of the sulfonamide group using a strong base such as sodium hydroxide to yield the target compound.", "Starting Materials": [ "2-phenylacetic acid", "thionyl chloride", "2-aminobenzoic acid", "2,1,3-benzothiadiazole-4-sulfonamide", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "sodium hydroxide" ], "Reaction": [ "2-phenylacetic acid + thionyl chloride → 2-phenylacetyl chloride + SO2 + HCl", "2-phenylacetyl chloride + 2-aminobenzoic acid → 2-[2-(2-aminobenzoic acid)-2-phenylacetamido]benzoic acid + HCl", "2-[2-(2-aminobenzoic acid)-2-phenylacetamido]benzoic acid + 2,1,3-benzothiadiazole-4-sulfonamide + DCC + DMAP → 3-[2-(2,1,3-benzothiadiazole-4-sulfonamido)-2-phenylacetamido]benzoic acid + N,N'-dicyclohexylurea", "3-[2-(2,1,3-benzothiadiazole-4-sulfonamido)-2-phenylacetamido]benzoic acid + NaOH → 3-[2-(2,1,3-benzothiadiazole-4-sulfonamido)-2-phenylacetamido]benzoic acid + NaCl + H2O" ] } | |
CAS RN |
1094869-00-7 |
Product Name |
3-[2-(2,1,3-benzothiadiazole-4-sulfonamido)-2-phenylacetamido]benzoic acid |
Molecular Formula |
C21H16N4O5S2 |
Molecular Weight |
468.5 |
Purity |
95 |
Origin of Product |
United States |
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